Metanephrine
Metanephrine
Metanephrine, also known as metadrenaline, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Metanephrine is soluble (in water) and a very weakly acidic compound (based on its pKa). Metanephrine has been found in human endocrine gland tissue, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, metanephrine is primarily located in the cytoplasm. Metanephrine participates in a number of enzymatic reactions. In particular, Metanephrine can be converted into 3-methoxy-4-hydroxyphenylglycolaldehyde; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In addition, Metanephrine and pyrocatechol can be biosynthesized from epinephrine and guaiacol through the action of the enzyme catechol O-methyltransferase. In humans, metanephrine is involved in the disulfiram action pathway and the tyrosine metabolism pathway. Metanephrine is also involved in several metabolic disorders, some of which include monoamine oxidase-a deficiency (mao-a), the tyrosinemia type I pathway, tyrosinemia, transient, OF the newborn pathway, and the alkaptonuria pathway.
Metanephrine is a catecholamine.
Product of epinephrine O-methylation. It is a commonly occurring, pharmacologically and physiologically inactive metabolite of epinephrine.
Metanephrine is a catecholamine.
Product of epinephrine O-methylation. It is a commonly occurring, pharmacologically and physiologically inactive metabolite of epinephrine.
Brand Name:
Vulcanchem
CAS No.:
5001-33-2
VCID:
VC0195012
InChI:
InChI=1S/C10H15NO3/c1-11-6-9(13)7-3-4-8(12)10(5-7)14-2/h3-5,9,11-13H,6H2,1-2H3
SMILES:
CNCC(C1=CC(=C(C=C1)O)OC)O
Molecular Formula:
C10H15NO3
Molecular Weight:
197.23 g/mol
Metanephrine
CAS No.: 5001-33-2
Impurities
VCID: VC0195012
Molecular Formula: C10H15NO3
Molecular Weight: 197.23 g/mol
Purity: > 95%
| CAS No. | 5001-33-2 |
|---|---|
| Product Name | Metanephrine |
| Molecular Formula | C10H15NO3 |
| Molecular Weight | 197.23 g/mol |
| IUPAC Name | 4-[1-hydroxy-2-(methylamino)ethyl]-2-methoxyphenol |
| Standard InChI | InChI=1S/C10H15NO3/c1-11-6-9(13)7-3-4-8(12)10(5-7)14-2/h3-5,9,11-13H,6H2,1-2H3 |
| Standard InChIKey | JWJCTZKFYGDABJ-UHFFFAOYSA-N |
| SMILES | CNCC(C1=CC(=C(C=C1)O)OC)O |
| Canonical SMILES | CNCC(C1=CC(=C(C=C1)O)OC)O |
| Appearance | Solid powder |
| Physical Description | Solid |
| Description | Metanephrine, also known as metadrenaline, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Metanephrine is soluble (in water) and a very weakly acidic compound (based on its pKa). Metanephrine has been found in human endocrine gland tissue, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, metanephrine is primarily located in the cytoplasm. Metanephrine participates in a number of enzymatic reactions. In particular, Metanephrine can be converted into 3-methoxy-4-hydroxyphenylglycolaldehyde; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In addition, Metanephrine and pyrocatechol can be biosynthesized from epinephrine and guaiacol through the action of the enzyme catechol O-methyltransferase. In humans, metanephrine is involved in the disulfiram action pathway and the tyrosine metabolism pathway. Metanephrine is also involved in several metabolic disorders, some of which include monoamine oxidase-a deficiency (mao-a), the tyrosinemia type I pathway, tyrosinemia, transient, OF the newborn pathway, and the alkaptonuria pathway. Metanephrine is a catecholamine. Product of epinephrine O-methylation. It is a commonly occurring, pharmacologically and physiologically inactive metabolite of epinephrine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[1-hydroxy-2-(methylamino)ethyl]-2-methoxyphenol; |
| PubChem Compound | 21100 |
| Last Modified | Nov 11 2021 |
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